N-(3-chlorophenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-(3-chlorophenyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C16H14ClN3S/c17-10-4-3-5-11(8-10)20-15-14-12-6-1-2-7-13(12)21-16(14)19-9-18-15/h3-5,8-9H,1-2,6-7H2,(H,18,19,20)
• InChI Key: YDUKMCXMOCKPQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(N=CN=C3S2)NC4=CC(=CC=C4)Cl
• Molecular Formula: C16H14ClN3S
• Molecular Weight: 315.8 g/mol

Description

The compound is a derivative of benzothieno[3,2-d]pyrimidin. Compounds of this class have been studied for their potential anti-inflammatory properties.

Synthesis Analysis

While specific synthesis information for this compound is not available, similar compounds have been synthesized using various methods. For example, one method involves the cyclization of benzo-thiosemicarbazide derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds involves a benzothieno[3,2-d]pyrimidin core with various substitutions. The specific substitutions on the compound you’re interested in could significantly affect its properties and biological activity.

Scientific Research Applications

Organic Field-Effect Transistors (OFETs)

N-(3-chlorophenyl)-5,6,7,8-tetrahydro: 1benzothieno[2,3-d]pyrimidin-4-amine has been identified as a key molecule in the development of high-mobility OFET devices. OFETs are crucial for the advancement of organic electronics, offering potential for flexible displays, sensors, and other innovative technologies.

Dye-Sensitized Solar Cells (DSSCs)

. DSSCs are a promising type of solar cell due to their lower production costs and potential for higher energy conversion efficiencies in low-light conditions.

Organic Photovoltaics (OPVs)

. OPVs are an area of intense research due to their advantages over traditional photovoltaic systems, including mechanical flexibility and the ability to be produced via printing techniques.

Aggregation-Induced Emission (AIE)

. This is particularly useful in the development of new fluorescent materials for bioimaging and optoelectronics.

Mechanofluorochromic Behavior

. This property can be harnessed in the creation of smart materials that respond to environmental changes, such as pressure or force.

Halochromic Effect

. This characteristic can be applied in the development of pH sensors and indicators, which are essential tools in various scientific and industrial processes.

Each of these applications showcases the versatility and potential of N-(3-chlorophenyl)-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4-amine in scientific research and development. The compound’s unique properties make it a valuable asset in the advancement of materials science and technology. <|\im_end|>

Mechanism of Action

Target of Action

The primary targets of N-(3-chlorophenyl)-5,6,7,8-tetrahydro1Similar compounds such as pyrazolo[3,4-d]pyrimidine derivatives have been reported to inhibit cdk2, a protein kinase involved in cell cycle regulation .

Mode of Action

It’s plausible that it interacts with its targets in a manner similar to other pyrimidine derivatives, which typically bind to their target proteins and inhibit their function .

Biochemical Pathways

Given its potential inhibition of protein kinases like cdk2, it may impact cell cycle regulation and other related pathways .

Pharmacokinetics

The ADME properties of N-(3-chlorophenyl)-5,6,7,8-tetrahydro1Similar compounds in this class have been noted to have a clogp value less than 4 and molecular weight less than 400, suggesting good drug-likeness and potential for adequate bioavailability .

Result of Action

Similar compounds have shown cytotoxic activities against various cell lines, suggesting potential antitumor activity .